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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

triphenylaluminum (TPA), a pivotal organoaluminum compound in organic synthesis and

catalysis. This document consolidates key data, outlines experimental methodologies for

property determination, and presents a visualization of its molecular structure to support

researchers and professionals in its handling and application.

Core Physical Properties of Triphenylaluminum
Triphenylaluminum is a white crystalline solid that is highly reactive, particularly with air and

water.[1][2] Its physical characteristics are crucial for its use as a Lewis acid and in various

chemical transformations.[1][2] A summary of its key physical properties is presented in the

table below. It is important to note the discrepancies in reported melting and boiling points,

which may be attributed to the purity of the substance and the experimental conditions under

which these values were determined. For instance, purified triphenylaluminum, after removal of

its etherate, exhibits a significantly higher melting point.[1]
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Property Value Source(s)

Molecular Formula C₁₈H₁₅Al [2][3][4]

Molecular Weight 258.29 g/mol [2][3][4]

Appearance White crystalline solid [1]

Melting Point 229–232 °C (purified) [1]

237 °C [2][5]

70 °C [5]

Boiling Point 245 °C [5]

78.8 °C at 760 mmHg [2]

Density
0.868 g/mL at 25 °C (of a 1 M

solution in dibutyl ether)
[3][5]

Solubility

Insoluble in water. Soluble in

organic solvents such as

chloroform and toluene.[5]

Readily soluble in anhydrous

organic solvents like dibutyl

ether.[5]

[5]

Experimental Protocols
The accurate determination of the physical properties of triphenylaluminum necessitates

rigorous experimental techniques, particularly given its sensitivity to air and moisture. All

operations should be conducted under an inert atmosphere, such as prepurified nitrogen or in a

nitrogen-filled dry box.[1]

Synthesis and Purification of Triphenylaluminum
A common method for the synthesis of triphenylaluminum involves the reaction of

diphenylmercury with aluminum wool in sodium-dried xylene.[1] The reaction mixture is

refluxed for 24 hours at 140–150 °C.[1] Following the reaction, the xylene is distilled off under

reduced pressure.[1]
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The purification of the resulting triphenylaluminum is a critical step to obtain accurate physical

property measurements. A detailed procedure is described in Organic Syntheses:

Extraction: The crude product is transferred to a Soxhlet extraction apparatus and extracted

with dry ether for 15–20 hours.[1] During this process, white crystals of triphenylaluminum

etherate precipitate in the collection flask.[1]

Isolation of Etherate: The ether is decanted, and the crystals of the etherate are washed with

dry ether and then dried under reduced pressure at 25 °C.[1] The melting point of the

triphenylaluminum etherate is 126–130 °C.[1]

Sublimation for Pure Triphenylaluminum: To obtain pure, ether-free triphenylaluminum, the

etherate is heated at 150 °C under a vacuum of 0.1 mmHg for approximately 13 hours.[1]

This process removes the ether of crystallization, yielding pure triphenylaluminum with a

melting point of 229–232 °C.[1]

Determination of Melting Point
The melting point of purified triphenylaluminum can be determined using a standard melting

point apparatus, such as a Mel-Temp apparatus.

Sample Preparation: A small amount of the purified solid triphenylaluminum is loaded into a

capillary tube (1-2 mm high).[6]

Measurement: The capillary tube is placed in the heating block of the apparatus.[6] The

temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.[6]

Observation: The melting range is recorded from the temperature at which the first droplet of

liquid appears (T1) to the temperature at which the entire sample has melted (T2).[6] For a

pure crystalline compound, this range should be narrow, typically 0.5-1 °C.[6]

Determination of Boiling Point
Due to the high melting point and potential for decomposition at elevated temperatures,

determining the boiling point of triphenylaluminum requires careful consideration. Standard

methods such as distillation or the Thiele tube method can be adapted.
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Distillation Method:

Apparatus Setup: A simple distillation apparatus is assembled using dry glassware under an

inert atmosphere.[7] This includes a distilling flask, a condenser, a receiving flask, and a

thermometer.[7]

Procedure: The substance is placed in the distilling flask with boiling chips.[7] The liquid is

heated to its boiling point, and the vapor is allowed to distill and condense into the receiving

flask.[7] The thermometer bulb should be positioned so that it is fully immersed in the vapor

phase to obtain an accurate reading of the boiling point.[7] The atmospheric pressure should

be recorded as the boiling point is pressure-dependent.[7]

Thiele Tube Method (for small quantities):

Sample Preparation: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is inverted and placed inside the test tube.[7]

Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

filled with a high-boiling, inert oil.[7]

Measurement: The Thiele tube is gently heated.[7] As the temperature rises, a stream of

bubbles will emerge from the open end of the capillary tube.[7] The heating is then stopped,

and the apparatus is allowed to cool.[7] The boiling point is the temperature at which the

liquid is drawn back into the capillary tube.[7]

Molecular Structure of Triphenylaluminum
The molecular structure of triphenylaluminum consists of a central aluminum atom bonded to

three phenyl groups. This structure is fundamental to its chemical reactivity and physical

properties.
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Caption: Molecular structure of triphenylaluminum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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